(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester

• IUPAC Name: tert-butyl N-[4-(propan-2-ylamino)butyl]carbamate
• InChI: InChI=1S/C12H26N2O2/c1-10(2)13-8-6-7-9-14-11(15)16-12(3,4)5/h10,13H,6-9H2,1-5H3,(H,14,15)
• InChI Key: NVVYSUJNSJQUPQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCCCCNC(=O)OC(C)(C)C
• Molecular Formula: C12H26N2O2
• Molecular Weight: 230.35 g/mol

Description

(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester is a carbamate derivative characterized by a butyl chain substituted with an isopropylamino group at the fourth carbon and a tert-butoxycarbonyl (Boc) protecting group. The Boc group is widely used in organic synthesis to protect amine functionalities due to its stability under basic and nucleophilic conditions and ease of removal under acidic conditions .

Biological Activity

(4-Isopropylamino-butyl)-carbamic acid tert-butyl ester, commonly referred to as M4, is a compound of significant interest due to its potential therapeutic applications, particularly in neurodegenerative diseases. This article provides a comprehensive overview of its biological activity, supported by research findings, case studies, and data tables.

• Chemical Formula : C12H24N2O2
• Molecular Weight : 228.33 g/mol
• CAS Number : [Not specified in the sources]

M4 exhibits dual inhibitory effects on β-secretase and acetylcholinesterase, which are crucial in the pathogenesis of Alzheimer's disease. By inhibiting these enzymes, M4 prevents the aggregation of amyloid beta peptides (Aβ), which are implicated in neurotoxicity and cognitive decline.

In Vitro Studies

• Cell Viability : M4 was tested on astrocyte cells exposed to Aβ1-42. Results indicated that:
  • Cell Viability : 100% at 100 μM concentration.
  • When Aβ1-42 was introduced, cell viability dropped to 43.78%, but co-treatment with M4 improved viability to 62.98%, suggesting protective effects against Aβ-induced toxicity .
• Cytokine Production : The compound demonstrated a reduction in TNF-α levels in astrocytes treated with Aβ1-42, although not statistically significant. IL-6 levels remained unchanged across treatments .

In Vivo Studies

M4 was evaluated in a scopolamine-induced oxidative stress model in rats:

• Oxidative Stress Markers : Treatment with M4 led to decreased malondialdehyde (MDA) levels compared to the scopolamine group, indicating a reduction in lipid peroxidation .
• Comparison with Galantamine : While both M4 and galantamine showed similar effects on reducing oxidative stress markers, galantamine exhibited statistically significant improvements over M4 .

Case Studies

A study involving the administration of M4 in an animal model revealed moderate protective effects against cognitive decline induced by Aβ. The study highlighted that while M4 showed promise, its bioavailability in the brain was a limiting factor for efficacy compared to established treatments like galantamine .

Data Tables

Parameter	Control	Aβ1-42 Alone	Aβ1-42 + M4	Galantamine
Cell Viability (%)	100	43.78 ± 7.17	62.98 ± 4.92	Not specified
TNF-α Levels (pg/mL)	Baseline	Increased	Decreased	Not specified
MDA Levels (μmol/g tissue)	Baseline	High	Lowered	Significantly lower

Comparison with Similar Compounds

Structural Features and Substituent Effects

The tert-butyl carbamate group is a common feature among analogs, but substituents on the adjacent chain or ring vary significantly, impacting physicochemical and biological behavior:

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(4-Amino-2-methyl-phenyl)-carbamic acid tert-butyl ester	Aromatic ring with amino and methyl groups	C₁₂H₁₈N₂O₂	222.29	Intermediate in drug synthesis; irritant
(4-Hydroxymethyl-benzyl)-carbamic acid tert-butyl ester	Benzyl group with hydroxymethyl	C₁₄H₂₀N₂O₃	237.30	Enhanced solubility due to -CH₂OH group
{4-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester	Cyclohexyl with chloro-acetyl and ethylamino	C₁₅H₂₇ClN₂O₃	318.84	XLogP3 = 2.7; potential electrophilic reactivity
[1-(2-Chloro-acetyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid tert-butyl ester	Piperidine with chloro-acetyl and isopropyl	C₁₇H₃₀ClN₃O₃	368.89	Likely protease inhibitor intermediate
(1-Isopropyl-piperidin-4-ylmethyl)-carbamic acid tert-butyl ester	Piperidine with isopropyl group	C₁₄H₂₈N₂O₂	256.38	Alkaloid-like structure; CNS drug candidate

Key Observations :

• Aromatic vs. Aliphatic Chains : Aromatic analogs (e.g., ) exhibit higher lipophilicity (logP ~2–3) compared to aliphatic derivatives, affecting membrane permeability.
• Functional Groups: Hydroxymethyl () and amino groups () enhance aqueous solubility, whereas chloro-acetyl () introduces electrophilic reactivity for covalent bonding.
• Steric Effects : Bulky substituents like isopropyl () or cyclohexyl () may hinder enzymatic degradation, improving metabolic stability.

Physicochemical Properties

• Solubility: Hydrophilic groups (e.g., -OH in ) increase water solubility, while aromatic rings () reduce it. The target compound’s isopropylamino group may balance solubility and lipophilicity.
• Stability : Boc-protected amines (–14) are stable under basic conditions but cleaved by acids (e.g., TFA), enabling controlled deprotection .